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Compound of Interest

Compound Name: 4'-Bromopropiophenone

Cat. No.: B130284

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for
4'-Bromopropiophenone (CAS No. 10342-83-3). The information is compiled from various
safety data sheets (SDS) to ensure a thorough understanding of the potential hazards and the
necessary control measures. This guide is intended for laboratory personnel and professionals
in the field of drug development who may handle this compound.

Hazard Identification and Classification

4'-Bromopropiophenone is classified as a hazardous chemical.[1] The primary hazards
associated with this compound are skin irritation, serious eye irritation, and potential respiratory
irritation.[1][2][3][4] It may also be harmful if swallowed.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2][5]

H315: Causes skin irritation.[1][2][3][5]

H317: May cause an allergic skin reaction.[2][5]

H319: Causes serious eye irritation.[1][2][3][5]

H335: May cause respiratory irritation.[1][2][3][5]
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Signal Word: Warning[1][3][5]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4'-Bromopropiophenone is
provided in the table below.

Property Value

Molecular Formula C9H9BrO[2][3][6]

Molecular Weight 213.07 g/mol [2][3][5][6]

Appearance Off-white to white solid/powder[3][7]

Odor Odorless|3]

Melting Point 42 - 47 °C (107.6 - 116.6 °F)[3][5]

Boiling Point 138 - 140 °C (280.4 - 284 °F) at 14 mmHg[3][5]
Flash Point 113 °C (235.4 °F) - closed cupl[5]

Water Solubility No information available

Toxicological Data

Detailed toxicological studies for 4'-Bromopropiophenone are limited. The toxicological
properties have not been fully investigated.[1] Acute toxicity information is not readily available
for oral, dermal, or inhalation routes of exposure.[3] One database cited a lowest published
lethal dose (LDLo) for the related compound 2-amino-4'-bromopropiophenone hydrochloride
as 150 mg/kg via the intravenous route in mice.[8] However, this is not directly applicable to 4'-
Bromopropiophenone.

Acute Toxicity Data

Oral No data available[3]
Dermal No data available[3]
Inhalation No data available[3]
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Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.

Handling:

Handle in a well-ventilated area.[9][10]

o Wear appropriate personal protective equipment (PPE), including gloves, eye protection, and
protective clothing.[1][2][9]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

¢ Avoid contact with skin and eyes.[1][3][9]

e Wash hands and any exposed skin thoroughly after handling.[1][4]

e Do not eat, drink, or smoke when using this product.[3]

Storage:

Keep the container tightly closed.[1][3][4]

Store in a dry, cool, and well-ventilated place.[1][3][9][10]

Keep away from heat and sources of ignition.[1]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn when handling 4'-
Bromopropiophenone:
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Protection Type

Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[1][3][4]

Skin Protection

Wear protective gloves and clothing to prevent
skin exposure.[3][4][9] Recommended glove

materials include nitrile rubber.[3]

Respiratory Protection

Under normal use conditions with adequate
ventilation, respiratory protection is not typically
required.[1][3][4] For large-scale operations or in
emergencies, use a NIOSH/MSHA or European
Standard EN 136 approved respirator.[3][4]

First Aid Measures

In the event of exposure, follow these first aid protocols immediately.
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Exposure Route First Aid Protocol

Remove the victim to fresh air and keep them at
) rest in a position comfortable for breathing.[1][3]
Inhalation . . . I
If not breathing, give artificial respiration.[1][3]

Seek medical attention.[1][3]

Wash off immediately with plenty of soap and
_ water while removing all contaminated clothing
Skin Contact o
and shoes.[1][3] If skin irritation occurs, get

medical advice/attention.[1]

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy
Eye Contact ] o ]

to do. Continue rinsing for at least 15 minutes.

[1][2][3] Get medical attention.[1][3]

Clean mouth with water.[1][3] Do not induce
) vomiting.[9] Never give anything by mouth to an
Ingestion . . .
unconscious person.[2][9] Seek immediate

medical assistance.[1]

Fire-Fighting and Accidental Release Measures

Fire-Fighting Measures:

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or
water spray.[2][9][11]

e Hazardous Combustion Products: Carbon monoxide (CO), Carbon dioxide (CO2), and
Hydrogen halides.[1]

¢ Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][9][10]

Accidental Release Measures:

o Personal Precautions: Ensure adequate ventilation.[1][9] Use personal protective equipment
as required.[1][9] Evacuate personnel to safe areas.[9]
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+ Environmental Precautions: Do not let the chemical enter drains or waterways.[1][9]

+ Methods for Containment and Cleaning Up: Sweep up and shovel into suitable containers for
disposal.[1]

Experimental Protocols and Workflows
Safe Handling Workflow

Preparation Handling Post-Handling

Assess Risks Review SDS Select PPE gmm g Work in Ventilated Area Don PPE Handle Compound —l-| Decontaminate Work Area H Dispose of Waste H Remove PPE & Wash Hands

Initial Aisessment

Identify Route of Exposure

Inhalation Skin \Eyes Ingestion

First AidActions

Inhalation: Skin Contact: Eye Contact:
Move to fresh air Wash with soap and water Rinse with water for 15 mins

Ingestion:

Clean mouth, do not induce vomiting

Immediately

Seek Medical Attention
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Spill Detected

Evacuate Immediate Area

l

Ensure Proper Ventilation

Don Appropriate PPE

Contain the Spill

Sweep up Solid Material

Place in Labeled Container for Disposal

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4'-Bromopropiophenone: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130284#4-bromopropiophenone-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b130284?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAA14349&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/4-bromopropiophenone.htm
https://www.fishersci.ie/store/msds?partNumber=11334769&countryCode=IE&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAA14349~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2015:33:48~~4-Bromopropiophenone~~
https://www.sigmaaldrich.com/TW/zh/product/aldrich/b79706
https://www.chemicalbook.com/SpectrumEN_10342-83-3_IR1.htm
https://labproinc.com/products/4-bromopropiophenone-25g-b1887-25g
https://www.drugfuture.com/toxic/q108-q497.html
https://www.chemicalbook.com/msds/4-methoxy-beta-bromopropiophenone.pdf
http://media.hiscoinc.com/Volume2/d110001/medias/docus/130/Acl%20Inc-95_6001-SDS_VD.pdf
https://www.tcichemicals.com/BE/en/sds/B1887_EU_6N.pdf
https://www.benchchem.com/product/b130284#4-bromopropiophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b130284#4-bromopropiophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b130284#4-bromopropiophenone-safety-and-handling-precautions
https://www.benchchem.com/product/b130284#4-bromopropiophenone-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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